Cas no 1361562-14-2 (5-Methoxy-6-(2,3,5-trichlorophenyl)picolinic acid)

• Product Name: 5-Methoxy-6-(2,3,5-trichlorophenyl)picolinic acid
• CAS No: 1361562-14-2
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4914054
• Update Time: 2025-10-28

5-Methoxy-6-(2,3,5-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-6-(2,3,5-trichlorophenyl)picolinic acid

• Inchi： 1S/C13H8Cl3NO3/c1-20-10-3-2-9(13(18)19)17-12(10)7-4-6(14)5-8(15)11(7)16/h2-5H,1H3,(H,18,19)
• InChI Key： KNDKOOOMDGNPLY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC=C(C(=O)O)N=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 4.2
• Topological Polar Surface Area: 59.4

Additional information on 5-Methoxy-6-(2,3,5-trichlorophenyl)picolinic acid

5-Methoxy-6-(2,3,5-Trichlorophenyl)Picolinic Acid: A Comprehensive Overview

5-Methoxy-6-(2,3,5-trichlorophenyl)picolinic acid, also known by its CAS number CAS No. 1361562-14-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic acid derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development.

The molecular structure of 5-methoxy-6-(2,3,5-trichlorophenyl)picolinic acid consists of a picolinic acid backbone with specific substituents that confer unique chemical properties. The presence of the trichlorophenyl group at the 6-position and the methoxy group at the 5-position introduces steric and electronic effects that influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of picolinic acid derivatives.

Research into picolinic acid derivatives has been driven by their potential as lead compounds for developing novel therapeutic agents. For instance, compounds like 5-methoxy-6-(2,3,5-trichlorophenyl)picolinic acid have shown promise in targeting specific enzymes and receptors involved in various disease pathways. A study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a candidate for anti-cancer drug development.

In addition to its pharmacological applications, 5-methoxy-6-(2,3,5-trichlorophenyl)picolinic acid has also been explored for its role in agrochemicals. Its ability to interact with plant receptors suggests potential applications in crop protection and growth regulation. However, further research is required to fully understand its efficacy and safety profile in agricultural settings.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production of picolinic acid derivatives. These methods not only reduce the cost of synthesis but also minimize the environmental footprint associated with chemical manufacturing.

In conclusion, 5-methoxy-6-(2,3,5-trichlorophenyl)picolinic acid, with its unique structural features and diverse biological activities, represents a valuable compound for both pharmaceutical and agricultural research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents and agrochemicals.